2-{[(2-fluorophenyl)amino](pyridin-2-yl)methyl}-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one

• Molecular Formula: C18H15FN2O4
• Molecular Weight: 342.3 g/mol
• IUPAC Name: 2-[(2-fluoroanilino)-pyridin-2-ylmethyl]-3-hydroxy-6-(hydroxymethyl)pyran-4-one
• InChI: InChI=1S/C18H15FN2O4/c19-12-5-1-2-6-13(12)21-16(14-7-3-4-8-20-14)18-17(24)15(23)9-11(10-22)25-18/h1-9,16,21-22,24H,10H2
• InChI Key: ZUWRLQJWMRVKOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(C2=CC=CC=N2)C3=C(C(=O)C=C(O3)CO)O)F

Description

• This compound belongs to the class of organic compounds known as phenylpyridines . Specifically, it consists of a benzene ring linked to a pyridine ring through a CC or CN bond .
• Its chemical structure is as follows:

  $$\text{2-{(2-fluorophenyl)aminomethyl}-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one}$$2-(2-fluorophenyl)aminomethyl-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one

Preparation Methods

• The synthetic routes for this compound may involve various reactions. One common method is the Suzuki–Miyaura coupling , which is a powerful carbon–carbon bond-forming reaction.
• In the Suzuki–Miyaura coupling, an organoboron reagent (such as an arylboronic acid or boronate ester) reacts with an aryl or vinyl halide in the presence of a palladium catalyst. The reaction conditions are mild and tolerate various functional groups .
• Industrial production methods may vary, but the Suzuki–Miyaura coupling is widely used.

Chemical Reactions Analysis

• This compound can undergo various reactions, including:

  Oxidation: It may be oxidized under appropriate conditions.

  Reduction: Reduction reactions can modify its functional groups.

  Substitution: Substituents on the phenyl and pyridine rings can be replaced.

• Common reagents include palladium catalysts, boron reagents, and halides. The major products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stability, and applications in organic synthesis.

Biology: It may serve as a probe for biological studies due to its unique structure.

Medicine: Investigate its potential as a drug candidate or therapeutic agent.

Industry: Explore its use in materials science or fine chemicals.

Mechanism of Action

• The compound’s effects likely involve interactions with specific molecular targets or pathways. Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

• While I don’t have specific information on similar compounds, you can explore related structures in the phenylpyridine family.

Remember that this compound’s applications and properties are still an active area of research, and new findings may emerge